Cas no 1333319-67-7 (2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 1333319-67-7
• MF: C₁₅H₈F₆O
• MW: 318.213845252991
• CID: 1089794
• PubChem ID: 21936109
• Update Time: 2025-10-28

2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde
• [1,1'-Biphenyl]-4-carboxaldehyde, 2',4'-bis(trifluoromethyl)-
• 493031-00-8
• 2',4'-bis(trifluoromethyl)biphenyl-4-carbaldehyde
• SCHEMBL4411615
• 1333319-67-7
• AKOS022173296
• 2',4'-Bis(Trifluoromethyl)-4-Biphenylcarbaldehyde
• IDNUWUNODFXHRH-UHFFFAOYSA-N
• 4-[2,4-bis(trifluoromethyl)phenyl]benzaldehyde

• Inchi： 1S/C15H8F6O/c16-14(17,18)11-5-6-12(13(7-11)15(19,20)21)10-3-1-9(8-22)2-4-10/h1-8H
• InChI Key： IDNUWUNODFXHRH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1C1C=CC(C=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 318.04793385g/mol
• Monoisotopic Mass: 318.04793385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde

2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde: A Comprehensive Overview

2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde, also known by its CAS registry number 1333319-67-7, is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are characterized by two phenyl rings connected by a single bond. The presence of trifluoromethyl groups at the 2' and 4' positions, along with a carbaldehyde group at the 4 position, imparts distinctive electronic and steric properties to the molecule.

The synthesis of 2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation processes. The trifluoromethyl groups are introduced via electrophilic substitution reactions, while the carbaldehyde group is formed through oxidative cleavage of an appropriate precursor. These reactions require precise control of reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential applications of this compound in various areas. For instance, its electron-withdrawing trifluoromethyl groups make it an attractive candidate for use in advanced materials such as semiconductors and optoelectronic devices. Additionally, the compound's ability to undergo further functionalization has opened avenues for its use in drug discovery and agrochemical development.

In terms of physical properties, 2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde exhibits a high melting point due to its rigid biphenyl structure and strong intermolecular forces. Its solubility in common organic solvents is moderate, making it suitable for solution-based chemical reactions. The compound is also thermally stable under normal conditions, which is advantageous for its handling and storage.

The electronic properties of this compound have been extensively studied using computational chemistry methods. The presence of electron-withdrawing groups significantly alters the electronic distribution across the molecule, leading to enhanced reactivity in certain chemical transformations. These findings have been corroborated by experimental studies, which further validate its potential as a versatile building block in organic synthesis.

In conclusion, 2',4'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde (CAS No. 1333319-67-7) is a remarkable compound with a wealth of applications across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore new frontiers in organic chemistry and materials science.